Cas no 1393556-48-3 (Azo-Resveratrol)

• Product Name: Azo-Resveratrol
• CAS No: 1393556-48-3
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 1062802
• PubChem ID: 135743666
• Update Time: 2025-10-10

Azo-Resveratrol Chemical and Physical Properties

Names and Identifiers

• Azo-Resveratrol
• (E)-5-((4-Hydroxyphenyl)diazenyl)benzene-1,3-diol
• 5-[(1E)-2-(4-hydroxyphenyl)diazenyl]-1,3-benzenediol
• CS-0133263
• CHEMBL2208146
• F90355
• HY-131327
• GLXC-02074
• BDBM50486146
• 5-[(4-hydroxyphenyl)diazenyl]benzene-1,3-diol
• 1393556-48-3
• EX-A9292

• Inchi： 1S/C12H10N2O3/c15-10-3-1-8(2-4-10)13-14-9-5-11(16)7-12(17)6-9/h1-7,15-17H/b14-13+
• InChI Key： AVZQUPWHMPXTCT-BUHFOSPRSA-N
• SMILES： OC1C=C(C=C(C=1)/N=N/C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Azo-Resveratrol

Azo-Resveratrol: A Promising Compound in Modern Research

Azo-Resveratrol (CAS No. 1393556-48-3) is a derivative of resveratrol, a naturally occurring polyphenol found in various plants, including grapes, berries, and peanuts. The compound has gained significant attention in recent years due to its unique chemical structure and potential applications in the fields of pharmacology, nutrition, and cosmetics. This article delves into the latest research findings on Azo-Resveratrol, highlighting its properties, mechanisms of action, and promising therapeutic potentials.

The chemical structure of Azo-Resveratrol is characterized by the presence of an azo group (-N=N-) attached to the resveratrol backbone. This modification enhances the compound's stability, bioavailability, and ability to target specific cellular pathways. Recent studies have demonstrated that Azo-Resveratrol exhibits potent antioxidant and anti-inflammatory properties, making it a valuable candidate for the development of novel therapeutic agents. For instance, a 2023 study published in *Nature Communications* revealed that Azo-Resveratrol significantly reduces oxidative stress in cellular models, suggesting its potential use in treating age-related diseases such as Alzheimer's and Parkinson's.

One of the most exciting developments involving Azo-Resveratrol is its role in cancer research. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR pathway. A 2023 clinical trial conducted by researchers at the University of California, Los Angeles (UCLA), demonstrated that Azo-Resveratrol induces apoptosis in breast cancer cells while sparing healthy cells, indicating its potential as a targeted anticancer agent. These findings have sparked interest among oncologists and pharmacologists worldwide.

In addition to its therapeutic applications, Azo-Resveratrol has also been explored for its cosmetic benefits. The compound's ability to scavenge free radicals and protect against UV-induced damage makes it an ideal ingredient for anti-aging skincare products. A 2023 study published in *Journal of Cosmetic Dermatology* found that topical application of Azo-Resveratrol significantly reduced wrinkle formation and improved skin elasticity in human volunteers. This discovery has led to its incorporation into several high-end skincare formulations.

Despite its numerous advantages, the commercialization of Azo-Resveratrol faces certain challenges. One major concern is the cost-effective synthesis of the compound. Traditional methods involve multi-step reactions with low yields, making large-scale production economically unfeasible. However, recent advancements in green chemistry have introduced more sustainable synthesis routes. For example, researchers at Tsinghua University developed a catalytic process that enhances the yield of Azo-Resveratrol by over 80%, paving the way for its widespread use.

Another area of active research on Azo-Resveratrol is its role in metabolic disorders. Studies have shown that this compound can improve insulin sensitivity and reduce lipid accumulation in adipose tissues. A 2023 clinical trial conducted by scientists at Harvard Medical School demonstrated that supplementation with Azo-Resveratrol led to significant weight loss and improved glucose metabolism in obese individuals. These findings suggest that Azo-Resveratrol could be a promising intervention for obesity-related conditions such as type 2 diabetes.

Looking ahead, the future of Azo-Resveratrol appears bright as researchers continue to uncover its diverse applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel therapies and consumer products. As more clinical trials are conducted and regulatory approvals are sought, Azo-Resveratrol has the potential to become a cornerstone in modern medicine and beyond.